Cas no 2228567-17-5 (tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate)

Tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate is a specialized bicyclic compound featuring a piperidine core with a cyano-substituted cyclopropyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group. The sterically hindered 5,5-dimethyl substitution enhances stability, while the Boc group facilitates selective deprotection under mild acidic conditions, making it valuable in peptide and heterocyclic synthesis. The nitrile functionality offers versatility for further derivatization, including hydrolysis or nucleophilic addition. This compound is particularly useful in medicinal chemistry and drug discovery, where its rigid, functionalized structure serves as a key intermediate for constructing complex pharmacophores with controlled stereochemistry.
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate structure
2228567-17-5 structure
Product name:tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
CAS No:2228567-17-5
MF:C16H26N2O2
MW:278.389844417572
CID:6341357
PubChem ID:165620932

tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
    • EN300-1898412
    • 2228567-17-5
    • Inchi: 1S/C16H26N2O2/c1-14(2,3)20-13(19)18-11-15(4,5)7-6-12(18)16(10-17)8-9-16/h12H,6-9,11H2,1-5H3
    • InChI Key: PXAGBVHPQDRGDN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C)(C)CCC1C1(C#N)CC1)=O

Computed Properties

  • Exact Mass: 278.199428076g/mol
  • Monoisotopic Mass: 278.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.3Ų

tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1898412-1.0g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
1g
$1599.0 2023-06-03
Enamine
EN300-1898412-1g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
1g
$1599.0 2023-09-18
Enamine
EN300-1898412-2.5g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
2.5g
$3136.0 2023-09-18
Enamine
EN300-1898412-5.0g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
5g
$4641.0 2023-06-03
Enamine
EN300-1898412-0.25g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
0.25g
$1472.0 2023-09-18
Enamine
EN300-1898412-0.05g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
0.05g
$1344.0 2023-09-18
Enamine
EN300-1898412-0.5g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
0.5g
$1536.0 2023-09-18
Enamine
EN300-1898412-0.1g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
0.1g
$1408.0 2023-09-18
Enamine
EN300-1898412-5g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
5g
$4641.0 2023-09-18
Enamine
EN300-1898412-10.0g
tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate
2228567-17-5
10g
$6882.0 2023-06-03

tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate Related Literature

Additional information on tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228567-17-5): A Comprehensive Overview

tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228567-17-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a tert-butyl group, a cyanocyclopropyl moiety, and a dimethylpiperidine ring. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the reactivity and selectivity of the compound in synthetic transformations. The cyanocyclopropyl moiety, on the other hand, introduces a highly reactive and versatile functional group that can participate in a wide range of chemical reactions. The dimethylpiperidine ring provides additional structural complexity and can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique combination of functional groups in this molecule allows it to selectively target these enzymes, potentially leading to more effective treatments with fewer side effects.

In another study published in the Journal of Medicinal Chemistry, scientists from the Max Planck Institute for Developmental Biology demonstrated that tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate can serve as a key intermediate in the synthesis of small molecules with anti-inflammatory properties. The compound's ability to modulate inflammatory pathways makes it a promising candidate for the development of new drugs to treat conditions such as arthritis and inflammatory bowel disease.

The synthesis of tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with a cyanocyclopropyl halide in the presence of a suitable base. This reaction sequence has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

From a safety perspective, tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) and adherence to standard safety protocols are recommended when working with this compound.

In conclusion, tert-butyl 2-(1-cyanocyclopropyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228567-17-5) is a versatile and promising compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents and bioactive molecules. As research in this area continues to advance, we can expect to see more innovative applications of this compound in various fields.

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